Cas no 2639405-15-3 (1,4-dioxa-8-azaspiro4.5decane-6-carboxylic acid)

• Product Name: 1,4-dioxa-8-azaspiro4.5decane-6-carboxylic acid
• CAS No: 2639405-15-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5671211
• PubChem ID: 21904400
• Update Time: 2025-05-25

1,4-dioxa-8-azaspiro4.5decane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27151365
• 2639405-15-3
• 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid
• 1,4-dioxa-8-azaspiro4.5decane-6-carboxylic acid

• Inchi： 1S/C8H13NO4/c10-7(11)6-5-9-2-1-8(6)12-3-4-13-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： VULBBSHGWIYDRW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCNCC2C(=O)O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 67.8Ų

Additional information on 1,4-dioxa-8-azaspiro4.5decane-6-carboxylic acid

1,4-Dioxa-8-Azaspiro[4.5]Decane-6-Carboxylic Acid: A Comprehensive Overview

1,4-Dioxa-8-Azaspiro[4.5]Decane-6-Carboxylic Acid (CAS No: 2639405-15-3) is a unique organic compound with a complex spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a spiro ring system formed by the fusion of a four-membered oxygen-containing ring (oxetane) and a five-membered nitrogen-containing ring (similar to piperidine), with a carboxylic acid group attached at the 6-position. This structural arrangement imparts unique chemical and physical properties to the compound.

The synthesis of 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable aspects of 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid is its versatility in chemical reactions. The carboxylic acid group can undergo various transformations, such as esterification, amidation, and coupling reactions, allowing for the creation of derivatives with diverse functionalities. These derivatives have been studied for their potential as bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the role of 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid in drug delivery systems. Its spirocyclic structure provides a platform for the development of prodrugs and sustained-release formulations. For instance, researchers have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. These findings underscore the compound's potential in addressing challenges in drug delivery.

In addition to its pharmaceutical applications, 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid has shown promise in materials science. Its unique structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Recent research has explored its use in creating stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

The physical properties of 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylic acid, including its melting point, boiling point, and solubility characteristics, have been extensively studied to understand its behavior under various conditions. These studies are essential for determining its suitability for different applications and for optimizing its processing conditions during manufacturing.

From a safety standpoint, 1,4-dioxa-8-Azaspiro[4.5]Decane-6-Carboxylic Acid has been classified as non-hazardous under standard conditions; however, proper handling procedures should be followed to ensure worker safety and environmental protection during synthesis and use.

In conclusion, 1,4-dioxa-8-Azaspiro[4.5]Decane-6-Carboxylic Acid (CAS No: 2639405–15–3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry research.